Cas no 1343681-24-2 (1-[(2-ethoxyphenyl)methyl]azetidin-3-ol)

• Product Name: 1-[(2-ethoxyphenyl)methyl]azetidin-3-ol
• CAS No: 1343681-24-2
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5573653
• Update Time: 2025-06-08

1-[(2-ethoxyphenyl)methyl]azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinol, 1-[(2-ethoxyphenyl)methyl]-
• 1-[(2-ethoxyphenyl)methyl]azetidin-3-ol

• Inchi： 1S/C12H17NO2/c1-2-15-12-6-4-3-5-10(12)7-13-8-11(14)9-13/h3-6,11,14H,2,7-9H2,1H3
• InChI Key： JYDAOLJHELQUKX-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2OCC)CC(O)C1

Experimental Properties

• Density: 1.165±0.06 g/cm3(Predicted)
• Boiling Point: 308.8±37.0 °C(Predicted)
• pka: 14.30±0.20(Predicted)

Additional information on 1-[(2-ethoxyphenyl)methyl]azetidin-3-ol

1-[(2-Ethoxyphenyl)methyl]azetidin-3-ol (CAS No. 1343681-24-2): A Comprehensive Overview

1-[(2-Ethoxyphenyl)methyl]azetidin-3-ol, identified by the CAS registry number 1343681-24-2, is a versatile organic compound with significant applications in various fields, particularly in pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which combines an azetidine ring with a substituted phenyl group, making it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel antibiotics and antifungal agents.

The chemical structure of 1-[(2-Ethoxyphenyl)methyl]azetidin-3-ol consists of a four-membered azetidine ring, which is fused with a hydroxyl group at the 3-position and a (2-ethoxyphenyl)methyl substituent at the 1-position. This configuration imparts unique electronic and steric properties to the molecule, enabling it to participate in various chemical reactions. The presence of the ethoxy group on the phenyl ring enhances the compound's solubility in organic solvents, making it easier to handle during synthesis and purification processes.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the preparation of 1-[(2-Ethoxyphenyl)methyl]azetidin-3-ol. One such method involves the nucleophilic substitution reaction of an appropriate azetidine derivative with a substituted benzaldehyde under mild conditions. This approach not only simplifies the synthesis but also improves the overall yield, making it more suitable for large-scale production. The use of microwave-assisted synthesis has further accelerated this process, reducing reaction times and enhancing product purity.

In terms of applications, 1-[(2-Ethoxyphenyl)methyl]azetidin-3-ol has shown promising results in medicinal chemistry. It serves as a key intermediate in the synthesis of β-lactam antibiotics, where its azetidine ring plays a critical role in forming the core structure of these drugs. Additionally, this compound has been explored as a potential precursor for developing antifungal agents targeting Candida species. Recent studies have demonstrated its ability to inhibit fungal growth by disrupting cellular membrane integrity, highlighting its potential as a lead compound for antifungal drug development.

The pharmacokinetic properties of 1-[(2-Ethoxyphenyl)methyl]azetidin-3-ol have also been extensively studied. Research indicates that this compound exhibits moderate bioavailability when administered orally, with favorable absorption and distribution profiles. Its metabolic stability has been evaluated using in vitro assays, revealing that it undergoes minimal hepatic metabolism, which reduces the risk of drug-drug interactions. These findings underscore its suitability as a drug candidate for systemic administration.

In addition to its pharmaceutical applications, 1-[(2-Ethoxyphenyl)methyl]azetidin-3-ol has found utility in agrochemicals, particularly as an intermediate in the synthesis of plant growth regulators. Its ability to modulate plant hormone signaling pathways makes it a valuable tool in enhancing crop yields and improving stress tolerance in agricultural settings. Recent advancements in green chemistry have also explored its use as an eco-friendly alternative to traditional synthetic methods, aligning with global efforts to promote sustainable agricultural practices.

The environmental impact of 1-(N-ethoxycarbonyl)azetidinone-based compounds has been a topic of recent research interest. Studies suggest that this compound exhibits low toxicity to non-target organisms when used at recommended application rates, making it an environmentally friendly option for agricultural applications. Furthermore, its biodegradability has been assessed under simulated environmental conditions, demonstrating that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in ecosystems.

In conclusion, CAS No. 1343681–24–2, or 1-(N-ethoxycarbonyl)azetidinone, stands out as a multifaceted compound with significant potential across diverse industries. Its unique chemical properties, coupled with recent advancements in synthetic methodologies and application studies, position it as a key player in modern drug discovery and agrochemical development. As research continues to uncover new insights into its biological activity and environmental behavior, this compound is poised to make further contributions to scientific progress and industrial innovation.